Cas no 68799-90-6 (DL-Methionine-1-13C)
DL-Methionine-1-13C structure
Product Name:DL-Methionine-1-13C
CAS No:68799-90-6
MF:C5H11NO2S
MW:150.203994989395
CID:972117
Update Time:2023-08-02
DL-Methionine-1-13C Chemical and Physical Properties
Names and Identifiers
-
- dl-methionine-1-13c
- 2-amino-4-methylsulfanylbutanoic acid
- (1-13C)methionine
- DL-Methionine-1-13C
-
- Inchi: 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/i5+1
- InChI Key: FFEARJCKVFRZRR-HOSYLAQJSA-N
- SMILES: S(C)CCC([13C](=O)O)N
Computed Properties
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.9
- Topological Polar Surface Area: 88.6
Experimental Properties
- Density: 1.206
- Melting Point: 280 °C (dec.)(lit.)
- Refractive Index: 1.53
DL-Methionine-1-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH21891-1g |
DL-METHIONINE-1-13C |
68799-90-6 | 99% 13C | 1g |
$825.00 | 2024-04-19 |
DL-Methionine-1-13C Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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